N-(4-(1-(methylsulfonyl)-5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[4-(2-methylsulfonyl-3-pyridin-3-yl-3,4-dihydropyrazol-5-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C16H18N4O4S2/c1-25(21,22)19-14-7-5-12(6-8-14)15-10-16(13-4-3-9-17-11-13)20(18-15)26(2,23)24/h3-9,11,16,19H,10H2,1-2H3
• InChI Key: BZXLOXZHVYYROO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(C=C1)C2=NN(C(C2)C3=CN=CC=C3)S(=O)(=O)C
• Molecular Formula: C16H18N4O4S2
• Molecular Weight: 394.5 g/mol

Description

N-(4-(1-(methylsulfonyl)-5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C16H18N4O4S2 and its molecular weight is 394.46. The purity is usually 95%.
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Scientific Research Applications

Structural Characterization and Synthesis

N-(4-(1-(methylsulfonyl)-5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide and its derivatives have been the subject of extensive research due to their structural and synthetic significance. For instance, a combined experimental and computational study detailed the structural characterization of N-(2-cyanophenyl)disulfonamides derived from 5-bromo- and 5-iodoanthranilamide, highlighting the sulfonyl chloride-pyridine mediated disulfonylation and the geometrical optimization of structures through density functional theory (DFT) calculations. This research underscores the compound's relevance in structural chemistry and material science, offering insights into its potential applications in designing novel materials with specific physical or chemical properties (Mphahlele & Maluleka, 2021).

Antimicrobial Activity

Another fascinating area of application is in the development of antimicrobial agents. The synthesis and antimicrobial activity of new heterocycles based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole have been investigated, demonstrating the compound's potential as a backbone for creating effective antimicrobial agents. These studies contribute to the ongoing search for new therapeutic agents capable of combating resistant microbial strains, emphasizing the compound's importance in pharmaceutical and medicinal chemistry (El‐Emary, Al-muaikel, & Moustafa, 2002).

Pharmacological Characterization

Moreover, the pharmacological characterization of derivatives, such as the evaluation of AZD9668, a novel oral inhibitor of neutrophil elastase, suggests significant therapeutic potential in treating NE-driven respiratory diseases. This kind of research demonstrates the compound's utility in developing new drugs that can modulate enzymatic activity, providing a pathway for treating various diseases associated with enzyme dysfunction (Stevens et al., 2011).